Cas no 167498-52-4 (Methylthioninium Chloride)

Methylthioninium Chloride structure
Methylthioninium Chloride structure
Product Name:Methylthioninium Chloride
CAS No:167498-52-4
MF:C16H18ClN3S
MW:319.852221012115
CID:2355138
Update Time:2022-07-26

Methylthioninium Chloride Chemical and Physical Properties

Names and Identifiers

    • Methylthioninium Chloride
    • Inchi: 1S/C16H18N3S.ClH/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;/h5-10H,1-4H3;1H/q+1;/p-1
    • InChI Key: CXKWCBBOMKCUKX-UHFFFAOYSA-M
    • SMILES: CN(C)C1C=CC2N=C3C=CC(N(C)C)=CC3=[S+]C=2C=1.[Cl-]

Computed Properties

  • Exact Mass: 319.091
  • Monoisotopic Mass: 319.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 483
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.9A^2

Experimental Properties

  • Color/Form: Green fine crystalline powder
  • Density: 1
  • Melting Point: 190?°C (dec.)(lit.)
  • Flash Point: 45 °C
  • PSA: 47.38000
  • LogP: -0.49710

Methylthioninium Chloride Security Information

  • Storage Condition:2-8°C
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd